Cas no 1145671-66-4 (methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans)

• Product name: methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans
• CAS No: 1145671-66-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09864806
• CID: 1202500
• PubChem ID: 17749744

methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• Methyl (3s,4r)-4-phenyl-3-pyrrolidinecarboxylate
• methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans
• EN300-198616
• TRANS-4-PHENYL-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
• 4-Phenylpyrrolidine-3-methylcarboxylate
• MFCD01862546
• F13018
• (3S,4R)-Methyl4-phenylpyrrolidine-3-carboxylate
• Methyl ()-trans-4-phenyl-3-pyrrolidinecarboxylate
• RHZYPIMJMZIAGF-WDEREUQCSA-N
• CS-0015368
• AKOS015898239
• 3-Pyrrolidinecarboxylic acid, 4-phenyl-, methyl ester, trans-()-
• EN300-267153
• (3S,4R)-Methyl 4-phenylpyrrolidine-3-carboxylate
• 156469-70-4
• DB-336037
• methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate
• PS-3584
• 1145671-66-4
• DTXSID60935465
• rac-methyl (3R,4S)-4-phenylpyrrolidine-3-carboxylate

• MDL： MFCD09864806
• Inchi： InChI=1S/C12H15NO2/c1-15-12(14)11-8-13-7-10(11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m0/s1
• InChI Key： RHZYPIMJMZIAGF-WDEREUQCSA-N
• SMILES： COC(=O)C1CNCC1C2=CC=CC=C2

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans

Exploring Methyl (3S,4R)-4-Phenylpyrrolidine-3-Carboxylate, Trans (CAS No. 1145671-66-4): A Versatile Chiral Building Block

In the realm of organic chemistry and pharmaceutical research, methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans (CAS No. 1145671-66-4) has emerged as a pivotal chiral intermediate. This compound, characterized by its stereospecific configuration and phenyl-substituted pyrrolidine backbone, is widely utilized in asymmetric synthesis and drug discovery. Its high enantiomeric purity and structural versatility make it a sought-after reagent for constructing complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral auxiliaries and stereoselective catalysis has propelled the demand for compounds like methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans. Researchers frequently search for "trans-pyrrolidine derivatives" or "CAS 1145671-66-4 applications" to explore its role in peptide mimetics and bioactive scaffold design. Notably, its rigid bicyclic structure enhances binding affinity in receptor-targeted drug candidates, aligning with trends in precision medicine and personalized therapeutics.

From a synthetic perspective, this compound’s carboxylate ester functionality allows for facile derivatization, enabling modifications such as amide coupling or reductive alkylation. Laboratories often query "synthesis of (3S,4R)-pyrrolidine derivatives" or "methyl ester chiral pool" to optimize routes for GMP-compliant production. Its compatibility with transition-metal catalysis (e.g., Pd-catalyzed cross-coupling) further expands its utility in fragment-based drug discovery.

Beyond pharmaceuticals, methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans finds niche applications in material science, particularly in designing chiral ligands for asymmetric polymerization. Searches like "pyrrolidine-based catalysts" or "CAS 1145671-66-4 solubility" reflect user interest in its physicochemical properties. The compound’s low hygroscopicity and thermal stability make it suitable for high-throughput screening workflows.

Quality control remains a critical focus, with analytical methods such as HPLC chiral separation and NMR stereochemical analysis ensuring batch consistency. Queries like "pyrrolidine enantiomer purity testing" underscore the importance of QC protocols for this intermediate. As regulatory agencies emphasize ICH Q3D elemental impurities, suppliers must address trace metal specifications in their Certificates of Analysis (CoA).

In conclusion, methyl (3S,4R)-4-phenylpyrrolidine-3-carboxylate, trans (CAS No. 1145671-66-4) exemplifies the synergy between chiral chemistry and modern drug development. Its adaptability to green chemistry principles (e.g., solvent-free reactions) and alignment with AI-driven molecular design trends position it as a cornerstone in next-generation small-molecule APIs. Ongoing research into its pharmacophore potential ensures its relevance in addressing unmet medical needs.